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Compound of Interest

Compound Name: RK-24466

Cat. No.: B1673643

Audience: Researchers, scientists, and drug development professionals.
Introduction:

RK-24466 is a potent and selective inhibitor of the lymphocyte-specific protein tyrosine kinase
(Lck), a member of the Src family of non-receptor tyrosine kinases.[1][2] Lck plays a crucial role
in the initial stages of T-cell receptor (TCR) signaling, which triggers cytokine production and T-
cell activation.[1][3] As a selective Lck inhibitor, RK-24466 is a valuable tool for studying T-cell
mediated immune responses and for potential therapeutic development in autoimmune
diseases and other T-cell-driven pathologies.[1][4] This document provides detailed protocols
for the preparation of RK-24466 stock solutions in dimethyl sulfoxide (DMSO), ensuring
accurate and reproducible experimental results.

Physicochemical Properties and Solubility Data

A summary of the key physicochemical properties and solubility information for RK-24466 is
presented in the table below. It is crucial to note that the solubility of RK-24466 in DMSO can
be affected by the purity of the solvent; hygroscopic DMSO that has absorbed moisture will
reduce the solubility of the compound.[4][5] Therefore, using fresh, anhydrous DMSO is highly
recommended.
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Property Value

Molecular Weight 370.45 g/mol [5]
Molecular Formula C23H22N40[5]
CAS Number 213743-31-8[5]
Appearance Crystalline solid[1]

Up to 45 mg/mL (121.47 mM). Other reported
solubilities include 37 mg/mL (99.87 mM) and

Solubility in DMSO 2.5 mg/mL.[5] Ultrasonication may be required
for complete dissolution at higher

concentrations.[4]

Other Solubilities Ethanol: ~5 mg/mL; Water: Insoluble[5]

Storage of Solid 3 years at -20°C[5]

1 year at -80°C in solvent; 1 month at -20°C in
] solvent.[5] It is recommended to aliquot the
Storage of Stock Solution ) )
stock solution to avoid repeated freeze-thaw

cycles.[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM RK-24466 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RK-24466 in DMSO, a
commonly used concentration for in vitro cellular assays.

Materials:
» RK-24466 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes
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o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips
Procedure:

o Equilibration: Allow the vial of RK-24466 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Accurately weigh out the desired amount of RK-24466 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.705
mg of RK-24466 (Molecular Weight = 370.45 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed RK-24466
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the RK-24466 is completely dissolved. If
necessary, gentle warming in a water bath (not exceeding 37°C) or brief ultrasonication can
be used to aid dissolution, especially for higher concentrations.[4]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile
microcentrifuge tubes.[5]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[5]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps for preparing the RK-24466 stock solution.
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Workflow for RK-24466 Stock Solution Preparation
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Caption: Workflow for preparing RK-24466 stock solution.

Signaling Pathway

RK-24466 is a selective inhibitor of Lck, a key kinase in the Src family. The diagram below
provides a simplified overview of the Src signaling pathway, highlighting the position of Lck.
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Simplified Src Family Kinase Signaling Pathway
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Caption: Simplified Src family kinase signaling pathway showing Lck inhibition by RK-24466.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparing RK-24466
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673643#preparing-rk-24466-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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